Cas no 915921-69-6 ((2E)-3-2-(Ethylthio)pyrimidin-5-ylacrylic Acid)

• Product Name: (2E)-3-2-(Ethylthio)pyrimidin-5-ylacrylic Acid
• CAS No: 915921-69-6
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• MDL: MFCD08691535
• CID: 878090
• Update Time: 2025-06-08

(2E)-3-2-(Ethylthio)pyrimidin-5-ylacrylic Acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-(Ethylthio)pyrimidin-5-yl)acrylic acid
• (2E)-3-[2-(ethylthio)pyrimidin-5-yl]acrylic acid(SALTDATA: FREE)
• 3-(2-ethylsulfanylpyrimidin-5-yl)prop-2-enoic acid
• ASISCHEM C63391
• (2E)-3-2-(Ethylthio)pyrimidin-5-ylacrylic Acid

• MDL： MFCD08691535
• Inchi： 1S/C9H10N2O2S/c1-2-14-9-10-5-7(6-11-9)3-4-8(12)13/h3-6H,2H2,1H3,(H,12,13)/b4-3+
• InChI Key： PUALAWUDGDHFPC-ONEGZZNKSA-N
• SMILES： S(C1N=CC(/C=C/C(=O)O)=CN=1)CC

Computed Properties

• Exact Mass: 210.04600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 88.38000
• LogP: 1.68640

Additional information on (2E)-3-2-(Ethylthio)pyrimidin-5-ylacrylic Acid

Chemical Profile of (2E)-3-2-(Ethylthio)pyrimidin-5-ylacrylic Acid (CAS No. 915921-69-6)

(2E)-3-2-(Ethylthio)pyrimidin-5-ylacrylic Acid, identified by its CAS number 915921-69-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of acrylic acid derivatives, characterized by its versatile reactivity and potential applications in drug development and material science. The presence of both pyrimidine and ethylthio functional groups in its molecular structure endows it with unique chemical properties, making it a valuable intermediate in synthetic chemistry.

The molecular structure of (2E)-3-2-(Ethylthio)pyrimidin-5-ylacrylic Acid consists of an acrylic acid backbone substituted with a pyrimidine ring at the 5-position and an ethylthio group at the 2-position. This arrangement creates a molecule with multiple reactive sites, which can be exploited for various synthetic transformations. The acrylic acid moiety, known for its ability to participate in Michael additions, Diels-Alder reactions, and polymerization processes, provides a foundation for further functionalization. Meanwhile, the pyrimidine ring, a common pharmacophore in medicinal chemistry, contributes to the compound's biological activity and potential therapeutic applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmaceutical potential. Pyrimidine derivatives, in particular, have been extensively studied due to their role as key scaffolds in many biologically active molecules. The synthesis of (2E)-3-2-(Ethylthio)pyrimidin-5-ylacrylic Acid represents a significant step forward in this area, offering researchers a versatile building block for designing new drugs targeting various diseases.

One of the most compelling aspects of (2E)-3-2-(Ethylthio)pyrimidin-5-ylacrylic Acid is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel therapeutic agents with enhanced efficacy and reduced side effects. For instance, studies have demonstrated its use in generating derivatives that exhibit inhibitory activity against specific enzymes implicated in inflammatory and infectious diseases. The ethylthio group, in particular, has been shown to modulate the pharmacokinetic properties of the resulting compounds, improving their bioavailability and target specificity.

The chemical reactivity of (2E)-3-2-(Ethylthio)pyrimidin-5-ylacrylic Acid also makes it a valuable tool in materials science. Acrylic acid derivatives are well-known for their ability to form polymers and copolymers through radical polymerization reactions. By incorporating this compound into polymer formulations, scientists can create materials with tailored properties such as biodegradability, mechanical strength, and thermal stability. These materials find applications in various industries, including biomedicine, where they are used to develop scaffolds for tissue engineering and drug delivery systems.

Recent advancements in synthetic methodologies have further expanded the potential applications of (2E)-3-2-(Ethylthio)pyrimidin-5-ylacrylic Acid. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups into its structure, leading to a library of novel derivatives with distinct biological activities. These methods have opened new avenues for drug discovery and allowed researchers to fine-tune the properties of their compounds for specific therapeutic purposes.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of pyrimidine-based compounds. The scaffold provided by (2E)-3-2-(Ethylthio)pyrimidin-5-ylacrylic Acid has been utilized in the development of inhibitors targeting enzymes such as kinases and proteases, which are often dysregulated in diseases like cancer and autoimmune disorders. By modifying its structure through strategic functionalization, researchers aim to enhance binding affinity and selectivity while minimizing off-target effects.

In conclusion, (2E)-3-2-(Ethylthio)pyrimidin-5-ylacrylic Acid (CAS No. 915921-69-6) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable intermediate for synthetic chemists seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow even further, driving innovation across multiple scientific disciplines.